Cas no 27545-53-5 (4,5-dimethyl 3-phenyl-1,2-thiazole-4,5-dicarboxylate)

• Product Name: 4,5-dimethyl 3-phenyl-1,2-thiazole-4,5-dicarboxylate
• CAS No: 27545-53-5
• MF: C₁₃H₁₁NO₄S
• MW: 277.295742273331
• CID: 1432071
• PubChem ID: 11033155
• Update Time: 2025-08-05

4,5-dimethyl 3-phenyl-1,2-thiazole-4,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4,5-Isothiazoledicarboxylic acid, 3-phenyl-, dimethyl ester
• 3-Phenyl-4,5-isothiazoldicarbonsaeure-dimethylester
• 4,5-dimethyl 3-phenyl-1,2-thiazole-4,5-dicarboxylate
• AKOS024573817
• SCHEMBL3407341
• dimethyl 3-phenyl-4,5-isothiazoledicarboxylate
• 27545-53-5
• F9995-2412
• 3-phenyl-isothiazole-4,5-dicarboxylic acid dimethyl ester
• Dimethyl 3-phenyl-1,2-thiazole-4,5-dicarboxylate
• VBGFXPUHVNMJAD-UHFFFAOYSA-N
• dimethyl 3-phenylisothiazole-4,5-dicarboxylate
• DB-157208

• Inchi： 1S/C13H11NO4S/c1-17-12(15)9-10(8-6-4-3-5-7-8)14-19-11(9)13(16)18-2/h3-7H,1-2H3
• InChI Key： VBGFXPUHVNMJAD-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C(=O)OC)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 277.04093
• Monoisotopic Mass: 277.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.7Ų

Experimental Properties

• PSA: 65.49